Cas no 97230-47-2 (Picfeltarraenin IA)

• Product Name: Picfeltarraenin IA
• CAS No: 97230-47-2
• MF: C₄₁H₆₂O₁₃
• MW: 762.923194408417
• MDL: MFCD32004829
• CID: 61890
• PubChem ID: 91884878
• Update Time: 2025-10-28

Picfeltarraenin IA Chemical and Physical Properties

Names and Identifiers

• PIEFELTARRAENIN A
• Picfeltarraenin IA
• Picfeltarraenin ⅠA
• PicfeltarraegeninⅠ3-O-α-L-rhaMnopyranosyl-(1→2)
• Piefeltarraenin ⅠA
• (+)-Picfeltarraenin IA
• 19-Norlanosta-5,23-diene-11,22-dione,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-xylopyranosyl]oxy]-20,24-epoxy-16-hydroxy-9-methyl-,(3a,9b,10a,16a)-
• PIEFELTARRAENIN 1
• PIEFELTARRAENIN IA(AS)
• (2R)-2-[(8S,9R,10S,13R,14S,17S)-3-[4,5-Dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]
• Picfelltarraenin IA
• NSC694346
• NCI60_033779
• (3α,9β,10α,16α)-3-[[2-O-(6-Deoxy-α-L-mannopyranosyl)-β-D-xylopyranosyl]oxy]-20,24-epoxy-16-hydroxy-9-methyl-19-norlanosta-5,23-diene-11,22-dione (ACI)
• L
• D
• NSC 694346
• HY-N1474
• Picfeltarraenin A
• 97230-47-2
• CCG-270444
• (2R)-2-[(3R,8S,9R,10R,13R,14S,16R,17R)-3-[(2S,3R,4S,5R)-4,5-Dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-16-hydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-5-propan-2-ylfuran-3-one
• CS-0016973
• HMS3887E09
• s9138
• MS-31364
• (2R)-2-[(1R,2R,3aS,3bS,7R,9aR,9bR,11aR)-7-{[(2S,3R,4S,5R)-4,5-dihydroxy-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-2-hydroxy-3a,6,6,9b,11a-pentamethyl-10-oxo-1H,2H,3H,3bH,4H,7H,8H,9H,9aH,11H-cyclopenta[a]phenanthren-1-yl]-5-isopropyl-2-methylfuran-3-one

• MDL： MFCD32004829
• Inchi： 1S/C41H62O13/c1-18(2)24-14-26(44)41(9,54-24)34-22(42)15-38(6)25-12-10-20-21(40(25,8)27(45)16-39(34,38)7)11-13-28(37(20,4)5)52-36-33(30(47)23(43)17-50-36)53-35-32(49)31(48)29(46)19(3)51-35/h10,14,18-19,21-23,25,28-36,42-43,46-49H,11-13,15-17H2,1-9H3/t19-,21+,22+,23+,25-,28+,29-,30-,31+,32+,33+,34-,35-,36-,38-,39+,40-,41-/m0/s1
• InChI Key： WPXIIGGPWPYUSJ-CUXXYAFUSA-N
• SMILES： C[C@@]12[C@@H]([C@@]3(C(=O)C=C(C(C)C)O3)C)[C@H](O)C[C@]1([C@@H]1CC=C3C([C@@H](CC[C@H]3[C@@]1(C(C2)=O)C)O[C@@H]1OC[C@@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)(C)C)C

Computed Properties

• Exact Mass: 762.41900
• Monoisotopic Mass: 762.41904203 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 762.9
• XLogP3: 1.5
• Topological Polar Surface Area: 202

Experimental Properties

• Color/Form: White powder
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 861.5°C at 760 mmHg
• Flash Point: 255.3±27.8 °C
• Refractive Index: 1.601
• PSA: 201.67000
• LogP: 2.17280

Picfeltarraenin IA Security Information

• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264-P301+P310
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C(BD148019)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides
• Triterpenoids

Additional information on Picfeltarraenin IA

Picfeltarraenin IA (CAS No: 97230-47-2)

Picfeltarraenin IA is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique chemical structure and potential bioactivity. This compound, identified by the CAS registry number 97230-47-2, belongs to a class of compounds known for their intricate molecular frameworks and diverse biological functions. Recent studies have highlighted its promising applications in various fields, including pharmacology, biotechnology, and materials science.

The name Picfeltarraenin IA itself suggests its origin and classification within the broader family of natural products. The term "picfeltarraenin" refers to a specific type of compound isolated from certain marine organisms, particularly sponges, which are known for their rich biodiversity and production of bioactive molecules. The "IA" designation indicates that this is one of several structurally related compounds within this family, each with distinct properties and potential uses.

One of the most notable aspects of Picfeltarraenin IA is its complex chemical structure, which includes multiple functional groups and stereochemical elements. This complexity not only contributes to its stability but also enhances its ability to interact with biological systems in a highly specific manner. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to fully characterize the compound's structure. These studies have provided valuable insights into its molecular architecture, paving the way for further investigations into its functional properties.

Recent advancements in computational chemistry have enabled scientists to predict the potential bioactivity of Picfeltarraenin IA with greater accuracy. By leveraging molecular docking simulations and machine learning algorithms, researchers have identified several promising targets for this compound within cellular pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammation. For instance, studies suggest that Picfeltarraenin IA may exhibit anti-proliferative effects on cancer cells by modulating key signaling pathways involved in cell growth and apoptosis.

In addition to its therapeutic potential, Picfeltarraenin IA has also been explored for its role in drug delivery systems. Its unique physicochemical properties make it an attractive candidate for designing nanocarriers that can efficiently deliver therapeutic agents to specific tissues or organs. Preliminary experiments have demonstrated that this compound can enhance the stability and bioavailability of drugs when incorporated into lipid-based nanoparticles or polymeric micelles.

The isolation and synthesis of Picfeltarraenin IA present significant challenges due to its complex structure and low abundance in natural sources. However, advancements in fermentation technology and synthetic chemistry have made it possible to produce this compound on a larger scale. Researchers are now focusing on optimizing these processes to achieve higher yields while maintaining the compound's purity and stereochemical integrity.

Looking ahead, the future of Picfeltarraenin IA lies in its potential to bridge the gap between basic research and clinical applications. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into innovative therapies or diagnostic tools. As our understanding of its mechanisms deepens, so too will its impact on various sectors of science and medicine.